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Compound of Interest

Compound Name: 4-Vinylpyridine

Cat. No.: B031050

CAS Number: 100-43-6

This guide provides an in-depth overview of 4-Vinylpyridine (4-VP), a versatile heterocyclic
monomer, with a focus on its properties, synthesis, and applications relevant to the fields of
chemical research and pharmaceutical development.[1][2][3]

Core Properties

4-Vinylpyridine is a colorless to yellow or brown liquid known for its pungent, unpleasant odor.
[1][4] It is a reactive monomer that readily undergoes polymerization, especially when exposed
to light and heat. To prevent spontaneous polymerization during storage, inhibitors such as
hydroquinone are often added.[3]

Physicochemical Data

The fundamental physicochemical properties of 4-Vinylpyridine are summarized in the table
below for easy reference.
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Property Value Source

CAS Number 100-43-6 [2][5]

Molecular Formula CsH7N [2][5]

Molecular Weight 105.14 g/mol [2][4]
Colorless to yellow-brown

Appearance o [1][6]
liquid

- , 62-65 °C at 15 mmHg; 173.6

Boiling Point [11[5]
°C at 760 mmHg

Melting Point <25°C [5]

Density 0.975 g/mL at 25 °C [7]

Refractive Index (n2°/D)

1.549

[7]

Flash Point

51.7 °C (125 °F)

[5]

Water Solubility

29 g/L at 20 °C

[6]

pKa

5.62

[4]

LogP

1.21-1.36

[5]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-Vinylpyridine.
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Spectrum Type Key Features and References

Spectra available from various sources.[4][8][9]
[10]

1H NMR

13C NMR Spectra available from various sources.[4][8]

GC-MS data available, with a top peak at m/z

Mass Spectrometry 105.[4]

IR spectra are available in spectral databases.

IR Spectroscopy [4][11]

UV Spectroscopy Maximum absorption (in alcohol) at 242.5 nm.[4]

Synthesis and Polymerization

4-Vinylpyridine is primarily synthesized through the condensation of 4-picoline with
formaldehyde, which forms 4-pyridineethanol, followed by dehydration.[1][12]

The vinyl group of 4-VP makes it highly susceptible to polymerization, which is a key feature for
its applications. Poly(4-vinylpyridine) (P4VP) and its copolymers are of significant interest in
materials science and biomedicine.[13] Various controlled radical polymerization techniques,
such as Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation
chain Transfer (RAFT) polymerization, have been successfully employed to synthesize well-
defined P4VP polymers and block copolymers.[7][12][13][14][15][16]

Experimental Protocols

This protocol describes a facile method for synthesizing poly(4-vinylpyridine) nanopatrticles.

o Materials: 4-vinylpyridine (4-VP) monomer, divinylbenzene (DVB) or ethylene glycol
dimethacrylate (EGDMA) as a crosslinker, ammonium persulfate (APS) as an initiator, and
sodium dodecyl sulfate (SDS) as a surfactant.[4]

e Procedure:

o Prepare an oil-in-water emulsion system with 4-VP, the crosslinker, and the surfactant.[4]
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o Initiate the polymerization by adding the initiator (APS).[4]
o Allow the reaction to proceed under controlled temperature.

o The resulting poly(4-vinylpyridine) particles can be purified by repeated washing and
centrifugation.[1]

This method allows for the controlled polymerization of 4-VP.

o Materials: 4-vinylpyridine (4VP), 2,2'-azobis(2,4-dimethylpentanitrile) as an initiator, CuClz
as a catalyst, and 2,2'-bipyridine as a ligand, in a 1-methyl-2-pyrrolidone/water solvent
mixture.[12]

e Procedure:
o Combine the monomer, initiator, catalyst, and ligand in the solvent mixture.[12]
o Conduct the polymerization at a specific temperature (e.g., 70-80 °C).[12]

o The molar ratios of the catalyst to the initiator are crucial for controlling the polymerization.
[12]

Applications in Research and Drug Development

The unique properties of 4-Vinylpyridine and its polymers lend themselves to a variety of
applications in research and drug development.

Cysteine Alkylation in Proteomics

4-Vinylpyridine is a valuable reagent for the alkylation of cysteine residues in proteins.[1] This
modification is essential in proteomics workflows to prevent the reformation of disulfide bonds
after reduction, which facilitates enzymatic digestion and subsequent mass spectrometry
analysis.[3][17]

e Reduction: Reduce the disulfide bonds in the protein sample using a reducing agent like
dithiothreitol (DTT) or B-mercaptoethanol.[6]

» Alkylation:
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o Add a solution of 4-vinylpyridine to the reduced protein sample.[6] Methanol may be
added to ensure the reagent remains in solution.

o Incubate the mixture in the dark at room temperature for approximately one hour.[6]

e Quenching: Quench the reaction by adding an excess of a thiol-containing compound.[6]

 Purification: Remove excess reagents by dialysis or other suitable purification methods.[6]
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Caption: pH-triggered drug release from a P4VP-based carrier.
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Antibacterial Surfaces and Coatings

Quaternized poly(4-vinylpyridine) polymers have demonstrated significant antibacterial
activity. [16][18]The positively charged pyridinium units can interact with and disrupt the
negatively charged cell membranes of bacteria, leading to cell death. This makes them
promising for the development of antibacterial coatings for medical devices and other surfaces
to prevent biofilm formation. [18][19]

Proposed Antibacterial Mechanism

Electrostatic
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Click to download full resolution via product page

Caption: Interaction of quaternized P4VP with a bacterial cell membrane.

Safety and Handling

4-Vinylpyridine is a toxic and flammable substance that requires careful handling. [19][20]It
can cause severe skin burns and eye damage and is harmful if swallowed, inhaled, or in
contact with the skin. [20][21]

Handling and Storage Recommendations

o Handling: Work in a well-ventilated area, preferably under a fume hood. [14]Avoid contact
with skin, eyes, and clothing. [20]Use personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat. [14][20]Keep away from heat, sparks, and open flames. [14]
[20]* Storage: Store in a cool, dry, and well-ventilated place, away from sources of ignition.
[14][18]The recommended storage temperature is -20 °C. [18][21]Keep containers tightly
closed. [14][20]4-Vinylpyridine is incompatible with strong acids and strong oxidizing
agents. [5][6]

Conclusion

4-Vinylpyridine is a monomer with significant potential in research and drug development. Its
ability to be polymerized into "smart" materials that respond to environmental stimuli, coupled

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b031050?utm_src=pdf-body
https://www.researchgate.net/publication/231695727_Synthesis_of_Block_Copolymers_of_2-_and_4-Vinylpyridine_by_RAFT_Polymerization
https://www.researchgate.net/publication/244062955_Antibacterial_activities_of_polystyrene--poly4-vinyl_pyridine_and_polystyrene--4-vinyl_pyridine
https://www.researchgate.net/publication/244062955_Antibacterial_activities_of_polystyrene--poly4-vinyl_pyridine_and_polystyrene--4-vinyl_pyridine
https://patents.google.com/patent/US5861230A/en
https://www.benchchem.com/product/b031050?utm_src=pdf-body-img
https://www.benchchem.com/product/b031050?utm_src=pdf-body
https://patents.google.com/patent/US5861230A/en
https://www.cmu.edu/maty/chem/fundamentals-atrp/protic-media.html
https://www.cmu.edu/maty/chem/fundamentals-atrp/protic-media.html
https://www.semanticscholar.org/paper/Poly(4%E2%80%90vinyl-pyridine)%E2%80%90grafted-graphene-oxide-for-Kavitha-Kang/774292edbfd5b5f79757ae78d1e92c673fd09282
https://scholarsmine.mst.edu/matsci_eng_facwork/2297/
https://www.cmu.edu/maty/chem/fundamentals-atrp/protic-media.html
https://scholarsmine.mst.edu/matsci_eng_facwork/2297/
https://www.cmu.edu/maty/chem/fundamentals-atrp/protic-media.html
https://scholarsmine.mst.edu/matsci_eng_facwork/2297/
https://www.cmu.edu/maty/chem/fundamentals-atrp/protic-media.html
https://scholarsmine.mst.edu/matsci_eng_facwork/2297/
https://www.researchgate.net/publication/244062955_Antibacterial_activities_of_polystyrene--poly4-vinyl_pyridine_and_polystyrene--4-vinyl_pyridine
https://www.researchgate.net/publication/244062955_Antibacterial_activities_of_polystyrene--poly4-vinyl_pyridine_and_polystyrene--4-vinyl_pyridine
https://www.semanticscholar.org/paper/Poly(4%E2%80%90vinyl-pyridine)%E2%80%90grafted-graphene-oxide-for-Kavitha-Kang/774292edbfd5b5f79757ae78d1e92c673fd09282
https://scholarsmine.mst.edu/matsci_eng_facwork/2297/
https://www.cmu.edu/maty/chem/fundamentals-atrp/protic-media.html
https://www.benchchem.com/product/b031050?utm_src=pdf-body
https://www.benchchem.com/pdf/Comparing_4_vinylpyridine_and_other_cysteine_modifying_reagents.pdf
https://peakproteins.com/wp-content/uploads/2022/06/PPP_Reduction-and-Alkylation.pdf
https://www.benchchem.com/product/b031050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

with its utility in proteomics and the development of antimicrobial surfaces, makes it a valuable
tool for scientists and researchers. Proper handling and storage procedures are essential to
ensure its safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031050#4-vinylpyridine-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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